Trimedlure
Trimedlure
Trimedlure is the name for a mixture of several isomeric chemical compounds from the group of carboxylic acid esters. Trimedlure belongs to the insect pheromones and is the most effective synthetic sexual attractant of the Mediterranean fruit fly. he composition is about 35% A, 5% B 1, 10% B 2, and 50% C. The most biologically active isomer is the (1 S, 2 S, 4 R ) -enantiomer of the C-enantiomeric pair.
Brand Name:
Vulcanchem
CAS No.:
12002-53-8
VCID:
VC20960748
InChI:
InChI=1S/C12H21ClO2/c1-8-7-9(13)5-6-10(8)11(14)15-12(2,3)4/h8-10H,5-7H2,1-4H3
SMILES:
CC1CC(CCC1C(=O)OC(C)(C)C)Cl
Molecular Formula:
C12H21ClO2
Molecular Weight:
232.74 g/mol
Trimedlure
CAS No.: 12002-53-8
Cat. No.: VC20960748
Molecular Formula: C12H21ClO2
Molecular Weight: 232.74 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Trimedlure is the name for a mixture of several isomeric chemical compounds from the group of carboxylic acid esters. Trimedlure belongs to the insect pheromones and is the most effective synthetic sexual attractant of the Mediterranean fruit fly. he composition is about 35% A, 5% B 1, 10% B 2, and 50% C. The most biologically active isomer is the (1 S, 2 S, 4 R ) -enantiomer of the C-enantiomeric pair. |
|---|---|
| CAS No. | 12002-53-8 |
| Molecular Formula | C12H21ClO2 |
| Molecular Weight | 232.74 g/mol |
| IUPAC Name | tert-butyl 4-chloro-2-methylcyclohexane-1-carboxylate |
| Standard InChI | InChI=1S/C12H21ClO2/c1-8-7-9(13)5-6-10(8)11(14)15-12(2,3)4/h8-10H,5-7H2,1-4H3 |
| Standard InChI Key | APMORJJNVZMVQK-UHFFFAOYSA-N |
| SMILES | CC1CC(CCC1C(=O)OC(C)(C)C)Cl |
| Canonical SMILES | CC1CC(CCC1C(=O)OC(C)(C)C)Cl |
| Boiling Point | 284.2ºC at 760mmHg |
| Melting Point | < 25ºC |
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